5-(Chloromethyl)-2-(4-chlorophenyl)-4-methyl-1,3-thiazole
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Description
5-(Chloromethyl)-2-(4-chlorophenyl)-4-methyl-1,3-thiazole is a useful research compound. Its molecular formula is C11H9Cl2NS and its molecular weight is 258.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-Inflammatory Activity
5-(Chloromethyl)-2-(4-chlorophenyl)-4-methyl-1,3-thiazole derivatives have been explored for their potential anti-inflammatory effects. For instance, N-aryl-4-aryl-1,3-thiazole-2-amine derivatives were found to directly inhibit 5-lipoxygenase, an enzyme involved in inflammation-related diseases like asthma and rheumatoid arthritis (Suh, Yum, Cheon, & Cho, 2012).
Molecular Structure and Docking Studies
The molecular structure, electronic properties, and vibrational spectra of related thiazole compounds have been investigated. These studies include density functional theory calculations, molecular docking, and spectroscopic identification, which are crucial for understanding molecular interactions and designing new pharmaceutical agents (Shanmugapriya et al., 2022).
Structural Characterization
Studies on the synthesis and structural characterization of isosteric thiazoles, like the 4-(4-aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles, contribute to the understanding of the compound's molecular geometry and potential applications in drug design and development (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Antimicrobial Activity
The thiazole derivatives have been evaluated for their antimicrobial activities. For example, the synthesis and characterization of metal chelates of 5-[4-chlorophenyl-(1,3,4)thiadiazol-2-ylamino methylene]-8-quinolinol demonstrated significant antimicrobial properties (Patel & Singh, 2009).
Synthesis of Novel Compounds
There is ongoing research into the synthesis of new derivatives involving 1,3-thiazole. These studies aim to create novel compounds with potential pharmaceutical applications, as seen in the synthesis of various thiazole derivatives (Szczepański, Tuszewska, & Trotsko, 2020).
Corrosion Inhibition
Thiazole-4-carboxylates, including derivatives of this compound, have been investigated for their corrosion inhibiting properties on mild steel in acidic environments. This highlights the compound's potential application in industrial settings (El aoufir et al., 2020).
Anticancer Research
Studies also focus on the synthesis of thiazole derivatives for potential anticancer applications. The exploration of these compounds' effects on cancer cell lines provides insights into their therapeutic potential (Gomha, Salah, & Abdelhamid, 2014).
Properties
IUPAC Name |
5-(chloromethyl)-2-(4-chlorophenyl)-4-methyl-1,3-thiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl2NS/c1-7-10(6-12)15-11(14-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZXHFIJLAGIXIN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2NS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40377102 |
Source
|
Record name | 5-(chloromethyl)-2-(4-chlorophenyl)-4-methyl-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40377102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
317319-28-1 |
Source
|
Record name | 5-(Chloromethyl)-2-(4-chlorophenyl)-4-methylthiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=317319-28-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(chloromethyl)-2-(4-chlorophenyl)-4-methyl-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40377102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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